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Compound of Interest

Compound Name: 4-Nitrobenzyl chloride

Cat. No.: B089503

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
disposal of 4-Nitrobenzyl chloride (CAS No. 100-14-1). The information herein is intended to
equip laboratory personnel with the necessary knowledge to mitigate risks and respond
effectively to emergencies. Adherence to these guidelines is crucial for ensuring personal
safety and maintaining a secure research environment.

Chemical and Physical Properties

4-Nitrobenzyl chloride is a solid, off-white to pale yellow crystalline substance.[1] It is
recognized for its lachrymatory properties, meaning it can induce tearing.[1] A summary of its
key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 100-14-1 [1112]

Molecular Formula C7H6CINO2 [1]

Molecular Weight 171.58 g/mol [1]
Off-white to slightly yellow to a

Appearance [1]
pale yellow crystals

Melting Point 70 - 74 °C (158 - 165.2 °F) [11[3114]

- _ 112 °C (233.6 °F) @ 0.6

Boiling Point [3]

mmHg
N Insoluble in water. Soluble in

Solubility [1][4]
chloroform (50 mg/mL).

Odor Odorless/None reported [1][3]

Hazard Identification and Classification

4-Nitrobenzyl chloride is classified as a hazardous substance with multiple risk factors. It is

crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage

Serious Eye Damage/Eye H318: Causes serious eye
Irritation damage
Aquatic Hazard (Acute) 1 H400: Very toxic to aquatic life

] ) H410: Very toxic to aquatic life
Aquatic Hazard (Chronic) 1

with long lasting effects
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Source:[2][5]

Potential Health Effects:[1][6]

Eye Contact: Causes severe eye irritation and damage.[1][2] It is a lachrymator, causing an
increased flow of tears.[1]

o Skin Contact: Causes severe skin burns and irritation.[2][3]

 Inhalation: May cause respiratory tract irritation, burning sensation, coughing, wheezing,
laryngitis, and shortness of breath.[1] Inhalation of high concentrations can lead to delayed
pulmonary edema.[1][6]

 Ingestion: Harmful if swallowed.[5] May cause gastrointestinal irritation with nausea,
vomiting, and diarrhea.[1] Ingestion can lead to perforation of the esophagus and stomach
due to its corrosive nature.[7]

Toxicological Data

Understanding the toxicological profile of 4-Nitrobenzyl chloride is essential for risk

assessment.

Toxicity Data Value Species Reference(s)

LD50 (Oral) 1809 mg/kg Rat [11[51I7]

LCLo (Inhalation) 280 mg/m3/ 4h Rat [51[6]
Mutagenic in
microorganisms
(Salmonella

Mutagenicity typhimurium) and N/A [1]

causes sister
chromatid exchange

in hamster ovary cells.

Safe Handling and Storage Protocols
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Strict adherence to handling and storage protocols is mandatory to prevent exposure and
accidents.

Engineering Controls

o Fume Hood: All work with 4-Nitrobenzyl chloride must be conducted in a certified chemical
fume hood.[1]

o Ventilation: Use with adequate general and local exhaust ventilation to keep airborne
concentrations low.[1][2]

o Eyewash and Safety Shower: Facilities must be equipped with a readily accessible eyewash
station and safety shower.[1]

Personal Protective Equipment (PPE)

A critical aspect of safe handling involves the correct use of personal protective equipment.

Personal Protective Equipment (PPE) for 4-Nitrobenzyl Chloride

Click to download full resolution via product page

Caption: Required Personal Protective Equipment.

Handling Procedures

e Wash hands and any exposed skin thoroughly after handling.[1][3]

e Avoid contact with eyes, skin, and clothing.[1]
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Do not breathe dust, fumes, or vapors.[3][3]

Weigh and transfer the chemical inside a fume hood.[9]

Avoid the formation of dust and aerosols.[10][11]

Keep containers tightly closed when not in use.[1]

Storage Conditions

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
 Recommended storage temperature is between 15 — 25 °C.[2]

» Store away from incompatible substances such as oxidizing agents, bases, alcohols,
amines, metals, and moisture.[1]

e The storage area should be designated as a corrosives area.[12]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 4-
Nitrobenzyl chloride.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][2]
upper and lower eyelids. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Flush
skin with plenty of water for at
_ least 15 minutes. Seek
Skin Contact _ _ _ _ [11[2]
immediate medical attention as
corrosive injuries can be

difficult to heal if not treated

promptly.

Remove the individual from
exposure to fresh air
immediately. If not breathing,
Inhalation give artificial respiration. If [1][6]
breathing is difficult, give
oxygen. Seek immediate

medical aid.

If the victim is conscious and
alert, give 2-4 cupfuls of water
or milk to drink. Do NOT

Ingestion induce vomiting. Never give [1]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures:
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Accidental Release Workflow

Click to download full resolution via product page

Caption: Spill Response Workflow.

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. DO NOT
USE WATER, as it hydrolyzes the material, liberating acidic gas which can react with metal
surfaces to generate flammable hydrogen gas.[1][13]

Hazards from Combustion: During a fire, irritating and highly toxic gases such as hydrogen
chloride, nitrogen oxides, and carbon monoxide may be generated.[1]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][11]

Stability and Reactivity

Chemical Stability: Stable at room temperature in closed containers under normal storage
and handling conditions.[1] May decompose violently at temperatures above 125 °C.[1]

Conditions to Avoid: Incompatible materials, moisture, excess heat, oxidizers, amines, and
bases.[1]

Incompatible Materials: Oxidizing agents, bases, alcohols, amines, steel, and moisture.[1]

Hazardous Decomposition Products: Hydrogen chloride, nitrogen oxides, carbon monoxide,
and carbon dioxide.[1]

Disposal Considerations
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o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[1]

» Disposal Method: Dispose of this material through a licensed professional waste disposal
service.[1] One method involves dissolving or mixing the material with a combustible solvent
and burning it in a chemical incinerator equipped with an afterburner and scrubber.[10][11]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[10]

This guide is intended to provide comprehensive safety and handling information for 4-
Nitrobenzyl chloride. It is not a substitute for a thorough risk assessment and adherence to all
applicable institutional and regulatory safety protocols. Always consult the most current Safety
Data Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Nitrobenzyl Chloride: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089503#4-nitrobenzyl-chloride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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